PKI-179 (hydrate)
PKI-179 (hydrate)
Brand Name:
Vulcanchem
CAS No.:
1634621-81-0
VCID:
VC0163008
InChI:
InChI=1S/C25H28N8O3.H2O/c34-25(28-19-7-9-26-10-8-19)27-18-3-1-17(2-4-18)22-29-23(32-11-13-35-14-12-32)31-24(30-22)33-20-5-6-21(33)16-36-15-20;/h1-4,7-10,20-21H,5-6,11-16H2,(H2,26,27,28,34);1H2
SMILES:
O=C(NC1=CC=C(C2=NC(N3CCOCC3)=NC(N4C5COCC4CC5)=N2)C=C1)NC6=CC=NC=C6.O
Molecular Formula:
C25H28N8O3 • H2O
Molecular Weight:
506.6
PKI-179 (hydrate)
CAS No.: 1634621-81-0
Reference Standards
VCID: VC0163008
Molecular Formula: C25H28N8O3 • H2O
Molecular Weight: 506.6
| CAS No. | 1634621-81-0 |
|---|---|
| Product Name | PKI-179 (hydrate) |
| Molecular Formula | C25H28N8O3 • H2O |
| Molecular Weight | 506.6 |
| Standard InChI | InChI=1S/C25H28N8O3.H2O/c34-25(28-19-7-9-26-10-8-19)27-18-3-1-17(2-4-18)22-29-23(32-11-13-35-14-12-32)31-24(30-22)33-20-5-6-21(33)16-36-15-20;/h1-4,7-10,20-21H,5-6,11-16H2,(H2,26,27,28,34);1H2 |
| Standard InChIKey | BOLNDIDVFDIMCQ-UHFFFAOYSA-N |
| SMILES | O=C(NC1=CC=C(C2=NC(N3CCOCC3)=NC(N4C5COCC4CC5)=N2)C=C1)NC6=CC=NC=C6.O |
| Synonyms | N-[4-[4-(4-morpholinyl)-6-(3-oxa-8-azabicyclo[3.2.1]oct-8-yl)-1,3,5-triazin-2-yl]phenyl]-N/'-4-pyridinyl-urea, monohydrate |
| Last Modified | Aug 20 2021 |
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